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An In-depth Technical Guide on 3-((4-Bromophenyl)amino)propanoic acid

For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a detailed overview of the molecular structure, chemical formula, and

physicochemical properties of 3-((4-Bromophenyl)amino)propanoic acid. It includes a

plausible experimental protocol for its synthesis based on analogous chemical reactions. The

guide is intended for professionals in research and drug development who are interested in the

chemical characteristics and synthesis of N-aryl-β-alanine derivatives.

Molecular Structure and Formula
3-((4-Bromophenyl)amino)propanoic acid, also known as N-(4-bromophenyl)-β-alanine, is

an aromatic amino acid derivative. Its structure consists of a propanoic acid backbone where

the amino group at the β-position (carbon 3) is substituted with a 4-bromophenyl group.

Molecular Formula: C₉H₁₀BrNO₂[1]

Canonical SMILES: C1=CC(=CC=C1NC(CC(=O)O))Br

CAS Number: 90561-83-4[1]
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The molecular structure is distinct from its isomer, 3-amino-3-(4-bromophenyl)propanoic acid,

where both the amino and the 4-bromophenyl groups are attached to the third carbon of the

propanoic acid chain. In the specified molecule, the nitrogen atom bridges the phenyl ring and

the propanoic acid chain.

Physicochemical Properties
Quantitative data for 3-((4-Bromophenyl)amino)propanoic acid is not extensively available in

public databases. The following table summarizes key computed and, where available,

experimental data. For context, data for the related compound 3-(4-Bromophenyl)propionic

acid is also provided.

Property
3-((4-
Bromophenyl)amino)propa
noic acid

3-(4-
Bromophenyl)propionic
acid (for comparison)

Molecular Weight 244.09 g/mol (calculated) 229.07 g/mol [2]

Exact Mass 242.98949 Da (calculated)[3] 227.97859 Da[2]

Melting Point Data not available 133-136 °C[4]

LogP (calculated) Data not available 2.2[2]

Appearance Likely a solid Solid[4]

Experimental Protocols: Synthesis
A plausible method for the synthesis of 3-((4-Bromophenyl)amino)propanoic acid is via a

Michael addition reaction between 4-bromoaniline and acrylic acid. This is a common method

for the preparation of N-aryl-β-alanines. The following protocol is adapted from the synthesis of

structurally related N-aryl-β-alanine derivatives.

Reaction: 4-Bromoaniline + Acrylic Acid → 3-((4-Bromophenyl)amino)propanoic acid

Materials:

4-Bromoaniline

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1318393?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenyl_propionic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Amino-3-_3-bromophenyl_propanoic-acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenyl_propionic-acid
https://www.sigmaaldrich.com/HK/zh/product/aldrich/595438
https://pubchem.ncbi.nlm.nih.gov/compound/3-_4-Bromophenyl_propionic-acid
https://www.sigmaaldrich.com/HK/zh/product/aldrich/595438
https://www.benchchem.com/product/b1318393?utm_src=pdf-body
https://www.benchchem.com/product/b1318393?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1318393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acrylic acid

Water (as solvent)

Hydrochloric acid (for workup)

Sodium hydroxide (for workup)

Ethyl acetate (for extraction)

Anhydrous magnesium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 4-

bromoaniline (1 equivalent) in water.

Add acrylic acid (1.1 equivalents) to the solution.

Heat the reaction mixture to reflux and maintain for 24-48 hours. The progress of the reaction

can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature.

Acidify the mixture with hydrochloric acid to a pH of approximately 2.

Extract the aqueous layer with ethyl acetate.

Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, and

filter.

Remove the solvent under reduced pressure to yield the crude product.

The crude product can be purified by recrystallization from an appropriate solvent system

(e.g., ethanol/water).

Visualization of Synthesis Workflow
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The following diagram illustrates the key steps in the synthesis of 3-((4-
Bromophenyl)amino)propanoic acid.

4-Bromoaniline + Acrylic Acid

Michael Addition
(Reflux in Water)

Reactants

Acidification, Extraction,
and Purification

Reaction Mixture

3-((4-Bromophenyl)amino)propanoic acid

Final Product

Click to download full resolution via product page

Caption: Synthesis workflow for 3-((4-Bromophenyl)amino)propanoic acid.

Biological Activity and Applications
While specific biological activities of 3-((4-Bromophenyl)amino)propanoic acid are not well-

documented, N-aryl-β-alanine derivatives, in general, are of interest in medicinal chemistry.

They serve as scaffolds for the synthesis of various heterocyclic compounds and have been

investigated for a range of biological activities, including antimicrobial and anticancer

properties. The bromo-substituent on the phenyl ring provides a site for further chemical

modification, making this compound a potentially versatile intermediate in drug discovery and

development.

Disclaimer: This document is intended for informational purposes for a technical audience. The

experimental protocols are illustrative and should be adapted and performed by qualified

professionals in a laboratory setting with appropriate safety precautions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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